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Compound of Interest

Compound Name: Imazaquin

Cat. No.: B1671739

This technical guide provides a comprehensive overview of the research on imazaquin, an
imidazolinone herbicide. It is intended for researchers, scientists, and drug development
professionals, offering detailed information on its mechanism of action, chemical and physical
properties, synthesis, analytical methodologies, and toxicological profile. All quantitative data is
summarized in structured tables, and key experimental protocols are detailed. Furthermore,
signaling pathways and experimental workflows are visualized using the DOT language.

Introduction

Imazaquin is a selective, systemic herbicide used for the pre- and post-emergence control of a
wide range of broadleaf weeds and some grasses in crops such as soybeans, turf, and
ornamentals.[1][2][3] Its herbicidal activity stems from the inhibition of acetohydroxyacid
synthase (AHAS), also known as acetolactate synthase (ALS), a critical enzyme in the
biosynthetic pathway of branched-chain amino acids.[1][4]

Chemical and Physical Properties

Imazaquin is an organic compound belonging to the imidazolinone class of chemicals. The
technical grade product is a tan solid with a slightly pungent odor. Key chemical and physical
properties are summarized in Table 1.

Table 1: Chemical and Physical Properties of Imazaquin

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1671739?utm_src=pdf-interest
https://www.benchchem.com/product/b1671739?utm_src=pdf-body
https://www.benchchem.com/product/b1671739?utm_src=pdf-body
https://www.benchchem.com/synthesis/pse-1076902384594129cbc1f06f4d600461
http://www.biogot.com/pdf/ASK1174.pdf
https://www.researchgate.net/figure/Pathway-of-branched-chain-amino-acid-biosynthesis_fig1_228507179
https://www.benchchem.com/synthesis/pse-1076902384594129cbc1f06f4d600461
https://en.wikipedia.org/wiki/Imazaquin
https://www.benchchem.com/product/b1671739?utm_src=pdf-body
https://www.benchchem.com/product/b1671739?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)

2-[4,5-dihydro-4-methyl-4-(1-
) methylethyl)-5-oxo-1H-
Chemical Name o
imidazol-2-yl]-3-

quinolinecarboxylic acid

CAS Number 81335-37-7
Molecular Formula C17H17Ns03
Molecular Weight 311.34 g/mol
Appearance Tan solid

219-222 °C (with

Melting Point .
decomposition)

Water Solubility 60 mg/L at 25°C

Vapor Pressure <2x 1078 mmHg at 45°C

pKa 3.8 (carboxylic acid group)

Mechanism of Action: Inhibition of Acetolactate
Synthase

Imazaquin's primary mode of action is the inhibition of the enzyme acetolactate synthase
(ALS). ALS is the first and rate-limiting enzyme in the biosynthesis of the essential branched-
chain amino acids: valine, leucine, and isoleucine. This pathway is present in plants and
microorganisms but absent in animals, which accounts for the selective toxicity of imazaquin.
By blocking ALS, imazaquin prevents the synthesis of these vital amino acids, leading to a
cessation of protein synthesis, which in turn inhibits DNA synthesis and cell growth, ultimately
causing the death of susceptible plants. The activity of imazaquin is most prominent in the
growing points of plants where the demand for amino acids is highest.

Signaling Pathway: Branched-Chain Amino Acid
Biosynthesis
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The following diagram illustrates the branched-chain amino acid biosynthesis pathway and the
point of inhibition by imazaquin.
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Caption: Inhibition of Acetolactate Synthase by Imazaquin in the Branched-Chain Amino Acid
Pathway.

Synthesis of Imazaquin

A common synthetic route for imazaquin involves the reaction of 2-[(1-carbamoyl-1,2-
dimethylpropyl)carbamoyl]-3-quinolinecarboxylic acid with sodium hydroxide, followed by
acidification.
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Experimental Protocol: Synthesis of Imazaquin

Reaction Setup: A solution of 0.152 mol of 2-[(1-carbamoyl-1,2-dimethylpropyl)carbamoyl]-3-
quinolinecarboxylic acid is prepared in 50 ml of water containing 0.06 mol of sodium
hydroxide.

Heating: The solution is heated at 75°C to 80°C for 2 hours.

Cooling and Acidification: The reaction mixture is then cooled in an ice bath. Concentrated
hydrochloric acid is added incrementally to acidify the solution, which leads to the
precipitation of the product.

Isolation and Purification: The resulting precipitate is collected by filtration, washed with
water, and air-dried.

Recrystallization: The crude product is recrystallized from acetone to yield pure 2-(4-
isopropyl-4-methyl-5-ox0-2-imidazolin-2-yl)-3-quinolinecarboxylic acid (imazaquin).

Analytical Methodology

Various analytical methods have been developed for the detection and quantification of

imazaquin in different matrices such as soil, water, and plant tissues. High-performance liquid

chromatography (HPLC) is a commonly employed technique.

Experimental Protocol: HPLC Analysis of Imazaquin in
Soil

This protocol describes a method for the quantitative analysis of imazaquin residues in soil

using solid-phase extraction (SPE) for cleanup followed by HPLC with UV detection.

Extraction:

o Weigh 10 g of soil into a centrifuge tube.

o Add 20 mL of a methanol-water mixture (2:1, v/v).

o Shake vigorously for 1 hour.
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[e]

Centrifuge at 4000 rpm for 10 minutes.

o

Collect the supernatant.

[¢]

Repeat the extraction process twice more with 20 mL of the methanol-water mixture.

[¢]

Combine the supernatants.

Solid-Phase Extraction (SPE) Cleanup:

o Use a strong anion-exchange (SAX) SPE cartridge.

o Condition the cartridge with 5 mL of methanol followed by 5 mL of deionized water.
o Load the combined supernatant onto the cartridge.

o Wash the cartridge with 5 mL of deionized water followed by 5 mL of methanol.

o Elute the imazaquin with 5 mL of a methanol solution containing 2% acetic acid.

o Evaporate the eluate to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in 1 mL of the HPLC mobile phase.

HPLC Conditions:

o Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 um particle size).

o Mobile Phase: A mixture of acetonitrile and water (acidified with phosphoric acid to pH 3.0)
in a ratio of 40:60 (v/v).

o Flow Rate: 1.0 mL/min.
o Injection Volume: 20 pL.
o Detection: UV detector set at 240 nm.

o Quantification: Based on a calibration curve prepared from imazaquin standards of known
concentrations.
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The limit of detection for this method is approximately 0.0015 mg/kg, with a limit of
guantification of 0.005 mg/kg in soil.

Experimental Workflow: Analytical Determination of
Imazaquin in Soil

The following diagram outlines the workflow for the analytical determination of imazaquin in
soil samples.
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Caption: Workflow for the HPLC analysis of imazaquin in soil.
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Toxicological Profile

Imazaquin exhibits low acute toxicity to mammals, birds, and aquatic organisms. The
toxicological data for imazaquin is summarized in the following tables.

Table 2: Acute Toxicity of Imazaquin in Animals

Test Organism Route of Exposure LD50 / LC50 Reference(s)
Rat Oral >5000 mg/kg

Rat Inhalation >5.7 mg/L

Rabbit Dermal >2000 mg/kg

Bobwhite Quail Oral >2150 mg/kg

Mallard Duck Oral >2150 mg/kg

Rainbow Trout 96-hour >280 ppm

Bluegill Sunfish 96-hour >420 ppm

Channel Catfish 96-hour >320 ppm

Daphnia magna 48-hour >280 ppm

Non-toxic at 100 p
Honeybee Contact
g/bee

Table 3: Chronic Toxicity and Other Toxicological Endpoints of Imazaquin

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1671739?utm_src=pdf-body
https://www.benchchem.com/product/b1671739?utm_src=pdf-body
https://www.benchchem.com/product/b1671739?utm_src=pdf-body
https://www.benchchem.com/product/b1671739?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Study Type Species Key Findings Reference(s)
No evidence of
carcinogenicity.

18-Month J Y

) o Mouse Decreased body

Carcinogenicity ] o
weight gain in females
at 4000 ppm.

Mutagenicity (Ames Salmonella )

) ] Negative

Test) typhimurium

Dermal Sensitization Guinea Pig Not a sensitizer

Developmental ) No developmental

o Rat, Rabbit
Toxicity effects observed.
3-Generation Rat No treatment-related
a

Reproduction effects.

Decreased body

weight, slight anemia,

changes in clinical
1-Year Chronic Oral Dog chemistry, and

skeletal muscle
myopathy at high
doses.

Environmental Fate

Imazaquin is moderately persistent in the environment. Its breakdown in soil is primarily

through microbial degradation. The half-life of imazaquin in soil can vary depending on

environmental conditions but is typically in the range of 1 to 4 months. In water, imazaquin is

stable to hydrolysis at acidic and neutral pH but has a half-life of 5.5 months at pH 9. Due to its

relatively high water solubility and potential for persistence, there is a possibility of carryover

injury to sensitive rotational crops.

Table 4: Environmental Fate of Imazaquin
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Parameter Value | Description Reference(s)

Soil Half-life 1-4 months

Primary Degradation Pathway ) ) .
in Soil Microbial degradation
in Soi

Stable at pH 3 and 5; 5.5

Aqueous Hydrolytic Half-life
a ydroit months at pH 9

Minor contribution to

Photodecomposition _
degradation
Mobility in Soll Limited movement
Conclusion

This technical guide has provided a detailed review of the existing research on imazaquin. The
information presented, from its fundamental mechanism of action to its environmental impact,
offers a valuable resource for professionals in the fields of agricultural science, environmental
science, and drug development. The provided experimental protocols and data summaries can
serve as a foundation for further research and a deeper understanding of this widely used
herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to Imazaquin Research].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671739#literature-review-on-imazaquin-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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